Cas no 1803598-48-2 (3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride)
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride
-
- MDL: MFCD28714778
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM469456-1g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95%+ | 1g |
$1011 | 2023-03-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01013258-1g |
3-(4-Methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 1g |
¥4109.0 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000733222-1g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95+% | 1g |
¥7045.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000733222-5g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95+% | 5g |
¥18488.00 | 2023-09-15 | |
| Enamine | EN300-217579-0.05g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 0.05g |
$187.0 | 2023-09-16 | |
| Enamine | EN300-217579-0.1g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 0.1g |
$278.0 | 2023-09-16 | |
| Enamine | EN300-217579-0.25g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 0.25g |
$397.0 | 2023-09-16 | |
| Enamine | EN300-217579-0.5g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 0.5g |
$625.0 | 2023-09-16 | |
| Enamine | EN300-217579-1.0g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-217579-2.5g |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride |
1803598-48-2 | 95% | 2.5g |
$1683.0 | 2023-09-16 |
3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride
3-(4-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Propanoic Acid Hydrochloride: A Comprehensive Overview
CAS No. 1803598-48-2 is the unique identifier for the compound known as 3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride. This compound has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. The molecule is characterized by its pyrimidine ring system, which is a key structural feature contributing to its unique properties and biological activity.
The chemical structure of 3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride includes a pyrimidine ring with substituents that include a methyl group and an oxo group. These groups play a crucial role in determining the compound's reactivity and selectivity. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in the development of inhibitors for various enzymes and receptors.
One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have explored its ability to modulate cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme implicated in tumor growth.
In addition to its therapeutic potential, 3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride has also been investigated for its role in chemical synthesis. Its pyrimidine core makes it a valuable building block for constructing more complex molecules with diverse functionalities. Recent advancements in asymmetric synthesis have further enhanced its utility, enabling the production of enantiomerically pure derivatives with tailored properties.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring. Key steps include alkylation, oxidation, and cyclization reactions, which are carefully optimized to ensure high yields and purity. Innovations in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.
From an analytical standpoint, the characterization of CAS No. 1803598-48-2 relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into the compound's molecular structure and stability under various conditions. Recent studies have also employed computational modeling to predict its pharmacokinetic properties, which are essential for evaluating its suitability as a drug candidate.
In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a tool compound for studying cellular signaling pathways has provided valuable insights into disease mechanisms. Furthermore, its incorporation into drug delivery systems has been explored to enhance bioavailability and reduce side effects.
The future outlook for 3-(4-methyl-6-Oxo-1,6-Dihydropyrimidin-Yl)Propanoic Acid Hydrochloride is bright, with ongoing research focusing on expanding its functional groups and exploring novel therapeutic targets. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.
1803598-48-2 (3-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)